N-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H27N3O4S/c1-13(2)14-6-8-15(9-7-14)27-10-18(24)21-19-16-11-28(25,26)12-17(16)22-23(19)20(3,4)5/h6-9,13H,10-12H2,1-5H3,(H,21,24)
• InChI Key: BSVOZIXLCQUOJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=C3CS(=O)(=O)CC3=NN2C(C)(C)C
• Molecular Formula: C20H27N3O4S
• Molecular Weight: 405.5 g/mol

Description

N-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-isopropylphenoxy)acetamide is a useful research compound. Its molecular formula is C20H27N3O4S and its molecular weight is 405.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-isopropylphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-isopropylphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of pyrazole derivatives and their hydrogen-bonding patterns have been extensively studied. For instance, Lopez et al. (2010) explored hydrogen-bonding patterns in substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides, highlighting the importance of hydrogen bonding in dictating the molecular assembly of these compounds Lopez et al., 2010. This study provides insights into the structural features that may also be present in the target compound, emphasizing the role of tert-butyl groups and hydrogen bonding in molecular structure and interactions.

Potential Applications

The potential applications of similar compounds extend to areas such as organometallic chemistry and materials science. For example, Alonso-Moreno et al. (2008) synthesized discrete heteroscorpionate lithium and zinc alkyl complexes with potential applications in the ring-opening polymerization (ROP) of cyclic esters, demonstrating the utility of pyrazolyl-based ligands in catalysis Alonso-Moreno et al., 2008. This suggests that compounds with similar structural features may find use in catalytic processes or as precursors for materials synthesis.

Antimicrobial and Antitumor Activities

Compounds containing pyrazole motifs have been evaluated for their biological activities. Sharshira and Hamada (2012) synthesized pyrazole derivatives and assessed their antimicrobial efficacy, indicating that structural analogues of the query compound could possess significant biological activities Sharshira & Hamada, 2012. Moreover, Wu et al. (2017) investigated the antitumor activity of N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides, showing potent antiproliferative activity against certain cancer cell lines, which points to the potential medicinal applications of structurally related compounds Wu et al., 2017.